91-22-5

Quinoline

In Stock

• CAS RN:
• 91-22-5

• Formula:
• C9H7N

• InChI:
• InChI=1S/C9H7N/c1-2-6-9-8(4-1)5-3-7-10-9/h1-7H

• InChIKey:
• SMWDFEZZVXVKRB-UHFFFAOYSA-N

• Quinoline is a heterocyclic aromatic organic compound with the chemical formula C₉H₇N. Quinoline derivatives are prevalent in a variety of pharmacologically active synthetic and natural compounds. Quinolines have antiseptic, antipyretic, and antiperiodic properties and are used as antimalarials and for preparing other antimalarial drugs.
  Quinoline, also known as benzo[b]pyridine or chinolin, belongs to the class of organic compounds known as quinolines and derivatives. Quinolines and derivatives are compounds containing a quinoline moiety, which consists of a benzene ring fused to a pyrimidine ring to form benzo[b]azabenzene. Quinoline exists as a liquid, slightly soluble (in water), and a strong basic compound (based on its pKa). Within the cell, quinoline is primarily located in the cytoplasm. Quinoline can be converted into quinolin-8-ol. Quinoline...

3,6-Diphenylpyridazine

Usually In Stock

• CAS RN:
• 891-22-5

• Formula:
• C16H12N2

• InChI:
• InChI=1S/C16H12N2/c1-3-7-13(8-4-1)15-11-12-16(18-17-15)14-9-5-2-6-10-14/h1-12H

• InChIKey:
• ZLGKXPUBXWXTQF-UHFFFAOYSA-N

• 3,6-Diphenylpyridazine is a useful research compound. Its molecular formula is C16H12N2 and its molecular weight is 232.28 g/mol. The purity is usually 95%.

1,2,4,5-Tetrathiane

• CAS RN:
• 291-22-5

• Formula:
• C2H4S4

• InChI:
• InChI=1S/C2H4S4/c1-3-5-2-6-4-1/h1-2H2

• InChIKey:
• VXTWQLLUXWBOGW-UHFFFAOYSA-N

• 1, 2, 4, 5-Tetrathiane, also known as S-tetrathiane, belongs to the class of organic compounds known as tetrathianes. These are organic compounds containing a tetrathiane ring, which is a six-member saturated aliphatic ring made up of four sulfur atoms and two carbon atoms. Within the cell, 1, 2, 4, 5-tetrathiane is primarily located in the cytoplasm. Outside of the human body, 1, 2, 4, 5-tetrathiane can be found in mushrooms. This makes 1, 2, 4, 5-tetrathiane a potential biomarker for the consumption of this food product.

1,2-Benzenediol, 4-[2-(methylamino)ethyl]-, hydrobromide (1:1)

Usually In Stock

• CAS RN:
• 18191-22-5

• Formula:
• C9H14BrNO2

• InChI:
• InChI=1S/C9H13NO2.BrH/c1-10-5-4-7-2-3-8(11)9(12)6-7;/h2-3,6,10-12H,4-5H2,1H3;1H

• InChIKey:
• ACICAVVXAAEHEM-UHFFFAOYSA-N

• 1,2-Benzenediol, 4-[2-(methylamino)ethyl]-, hydrobromide (1:1) is a useful research compound. Its molecular formula is C9H14BrNO2 and its molecular weight is 248.12 g/mol. The purity is usually 95%.

1-Methyl-1H-benzo[d]imidazol-5-ol

In Stock

• CAS RN:
• 50591-22-5

• Formula:
• C8H8N2O

• InChI:
• InChI=1S/C8H8N2O/c1-10-5-9-7-4-6(11)2-3-8(7)10/h2-5,11H,1H3

• InChIKey:
• NDDDURSMVVKBTL-UHFFFAOYSA-N

• 1-Methyl-1H-benzo[d]imidazol-5-ol is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.

Sodium (2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-thiolate

In Stock

• CAS RN:
• 42891-22-5

• Formula:
• C6H11NaO5S

• InChI:
• InChI=1S/C6H12O5S.Na/c7-1-2-3(8)4(9)5(10)6(12)11-2;/h2-10,12H,1H2;/q;+1/p-1/t2-,3+,4+,5-,6+;/m1./s1

• InChIKey:
• VKPBZIVFRYLHPT-QEQWBAOXSA-M

• Sodium (2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-thiolate, also known as Sodium (2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-thiolate, is a useful research compound. Its molecular formula is C6H11NaO5S and its molecular weight is 218.199. The purity is usually 95%.

2-[3-(3,5-dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-methyl-N-phenylacetamide

In Stock

• CAS RN:
• 872591-22-5

• Formula:
• C21H20N6O2

• InChI:
• InChI=1S/C21H20N6O2/c1-14-9-15(2)11-17(10-14)27-20-19(23-24-27)21(29)26(13-22-20)12-18(28)25(3)16-7-5-4-6-8-16/h4-11,13H,12H2,1-3H3

• InChIKey:
• JGLGRTALCJYSFG-UHFFFAOYSA-N

• 2-[3-(3,5-dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-methyl-N-phenylacetamide is a useful research compound. Its molecular formula is C21H20N6O2 and its molecular weight is 388.431. The purity is usually 95%.

4-(Chloromethyl)-N-(1H-pyrazol-4-yl)benzamide

Usually In Stock

• CAS RN:
• 916791-22-5

• Formula:
• C11H10ClN3O

• InChI:
• InChI=1S/C11H10ClN3O/c12-5-8-1-3-9(4-2-8)11(16)15-10-6-13-14-7-10/h1-4,6-7H,5H2,(H,13,14)(H,15,16)

• InChIKey:
• AJZZOSSEFFZAMT-UHFFFAOYSA-N

• 4-(Chloromethyl)-N-(1H-pyrazol-4-yl)benzamide is a useful research compound. Its molecular formula is C11H10ClN3O and its molecular weight is 235.67 g/mol. The purity is usually 95%.

6-(2,4-Dichlorophenyl)-6-oxohexanoic acid

In Stock

• CAS RN:
• 898791-22-5

• Formula:
• C12H12Cl2O3

• InChI:
• InChI=1S/C12H12Cl2O3/c13-8-5-6-9(10(14)7-8)11(15)3-1-2-4-12(16)17/h5-7H,1-4H2,(H,16,17)

• InChIKey:
• JUQCJIWPKSJLQQ-UHFFFAOYSA-N

• 6-(2,4-Dichlorophenyl)-6-oxohexanoic acid is a useful research compound. Its molecular formula is C12H12Cl2O3 and its molecular weight is 275.12 g/mol. The purity is usually 95%.

5-Aminothiazolo[4,5-d]pyrimidin-2(3h)-one

In Stock

• CAS RN:
• 848691-22-5

• Formula:
• C5H4N4OS

• InChI:
• InChI=1S/C5H4N4OS/c6-4-7-1-2-3(8-4)9-5(10)11-2/h1H,(H3,6,7,8,9,10)

• InChIKey:
• CGLJYFPRPQWKTN-UHFFFAOYSA-N

• 5-Aminothiazolo[4,5-d]pyrimidin-2(3h)-one is a useful research compound. Its molecular formula is C5H4N4OS and its molecular weight is 168.18 g/mol. The purity is usually 95%.

5-Chloro-1-methyl-4-(oxiran-2-yl)-3-propan-2-ylpyrazole

Usually In Stock

• CAS RN:
• 2248291-22-5

• Formula:
• C9H13ClN2O

• InChI:
• InChI=1S/C9H13ClN2O/c1-5(2)8-7(6-4-13-6)9(10)12(3)11-8/h5-6H,4H2,1-3H3

• InChIKey:
• RTJXENOIRYJBAO-UHFFFAOYSA-N

• 5-Chloro-1-methyl-4-(oxiran-2-yl)-3-propan-2-ylpyrazole is a useful research compound. Its molecular formula is C9H13ClN2O and its molecular weight is 200.67. The purity is usually 95%.